Cas no 866392-65-6 (2-(difluoromethyl)-7-methoxy-1H-Benzimidazole)

• Product Name: 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole
• CAS No: 866392-65-6
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 1119646
• PubChem ID: 53488101
• Update Time: 2025-11-01

2-(difluoromethyl)-7-methoxy-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole
• 2-(difluoromethyl)-4-methoxy-1H-benzimidazole
• AMY7536
• 866392-65-6
• EN300-372939
• 2-Difluoromethyl-4-methoxybenzimidazole
• 2-(Difluoromethyl)-7-methoxy-1H-benzo[d]imidazole
• 2-(difluoromethyl)-4-methoxy-1H-1,3-benzodiazole
• 2-(difluoromethyl)-4-methoxy-1H-benzo[d]imidazole
• DTXSID60705423
• 2-difluoromethyl-4-methoxy-1H-benzimidazole
• SCHEMBL477289
• G67139
• MFCD24549910
• DB-291964

• Inchi： 1S/C9H8F2N2O/c1-14-6-4-2-3-5-7(6)13-9(12-5)8(10)11/h2-4,8H,1H3,(H,12,13)
• InChI Key： UOCGIKDERISBDO-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(=CC=CC=2N1)OC)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole

Professional Introduction to 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole (CAS No. 866392-65-6)

2-(difluoromethyl)-7-methoxy-1H-Benzimidazole, identified by its Chemical Abstracts Service (CAS) number 866392-65-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzimidazole derivative, characterized by the presence of a difluoromethyl group at the 2-position and a methoxy substituent at the 7-position, exhibits unique structural and functional properties that make it a promising candidate for various biological applications.

The benzimidazole core is a well-known pharmacophore in drug discovery, renowned for its role in numerous therapeutic agents, including antiviral, anticancer, and antimicrobial compounds. The introduction of fluorine atoms into the molecular structure, particularly in the form of a difluoromethyl group, has been widely explored to enhance metabolic stability, binding affinity, and overall pharmacological activity. In the case of 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole, these modifications contribute to its potential as a scaffold for developing novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the benzimidazole ring, influencing its binding affinity to enzymes and receptors. Furthermore, the methoxy substituent at the 7-position introduces steric hindrance and hydrophilicity, which can be critical for optimizing drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole is its potential application in oncology research. Benzimidazole derivatives have been implicated in various anti-cancer mechanisms, including inhibition of kinases and modulation of DNA repair pathways. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The presence of both difluoromethyl and methoxy groups is believed to enhance its ability to interact with target proteins, potentially leading to higher efficacy compared to simpler benzimidazole analogs.

In addition to its anti-cancer potential, 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole has shown promise in other therapeutic areas. Researchers are investigating its role in developing novel antimicrobial agents, where the structural features of benzimidazoles contribute to their ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic processes. The fluorinated aromatic ring system is particularly noteworthy for its capacity to improve resistance profiles against existing antibiotics, making this compound an attractive candidate for addressing rising antibiotic resistance issues.

The synthesis of 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzimidazole core efficiently. The introduction of fluorine atoms often necessitates specialized reagents and techniques due to their reactivity and sensitivity to environmental conditions. Despite these challenges, recent innovations in synthetic chemistry have made it increasingly feasible to produce complex fluorinated heterocycles like this one on a scalable basis.

The pharmacokinetic properties of 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole are another area of active investigation. Fluorine substitution can significantly impact drug metabolism by influencing enzyme interactions with the molecule. Studies using metabolic profiling techniques have begun to unravel how the presence of a difluoromethyl group affects clearance rates and systemic exposure. These insights are crucial for optimizing dosing regimens and minimizing potential side effects in clinical settings. Additionally, computational modeling has been instrumental in predicting how structural modifications will influence pharmacokinetic behavior before experimental validation becomes necessary.

Recent clinical trials have started to explore the therapeutic potential of benzimidazole derivatives in treating neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets has opened new avenues for drug development. While initial results with 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole are still limited, preliminary findings suggest that it may modulate neurotransmitter systems involved in conditions such as epilepsy or neurodegenerative diseases. Further research is warranted to fully elucidate its mechanisms of action and therapeutic efficacy.

The environmental impact and sustainability considerations are also being addressed in the development of new chemical entities like 2-(difluoromethyl)-7-methoxy-1H-Benzimidazole. Efforts are underway to optimize synthetic routes for reduced waste generation and lower energy consumption without compromising yield or purity. Green chemistry principles are being integrated into laboratory protocols, emphasizing solvent recovery systems and catalytic methods that minimize hazardous byproducts. These initiatives align with broader industry goals aimed at reducing the ecological footprint associated with pharmaceutical manufacturing processes.

In conclusion,2-(difluoromethyl)-7-methoxy-1H-Benzimidazole (CAS No. 866392-65-6) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, from oncology to antimicrobial treatments, making it a valuable compound for further research and development efforts. As scientific understanding continues to evolve through interdisciplinary collaborations between chemists, biologists, and clinicians,this benzimidazole derivative holds promise as a cornerstone molecule driving innovation across pharmaceutical sciences.